Cas no 99964-79-1 (3-[2-(4,8-Dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione)

• Product Name: 3-[2-(4,8-Dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione
• CAS No: 99964-79-1
• MF: C₂₉H₂₂N₄O₄
• MW: 490.509386539459
• CID: 1992959
• PubChem ID: 5320555
• Update Time: 2025-04-21

3-[2-(4,8-Dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-[2-(4,8-Dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione
• 6-[2-(4,8-Dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl]-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-4,7,9(16),10,12,14-hexaene-2,3-dione
• 3-(2-(4,8-dimethoxy-9H-pyrido[3,4-b]indol-1-yl)ethyl)-3H-indolo[3,2,1-de][1,5]naphthyridine-5,6-dione
• Picrasidine M
• CHEMBL3401863
• AKOS040746233
• 99964-79-1
• HY-113757
• CS-0063140

• Inchi： 1S/C29H22N4O4/c1-36-23-9-5-7-18-25-24(37-2)15-30-19(27(25)31-26(18)23)11-13-32-12-10-17-16-6-3-4-8-20(16)33-28(17)21(32)14-22(34)29(33)35/h3-10,12,14-15,31H,11,13H2,1-2H3
• InChI Key： RXCDWRJHTVZARX-UHFFFAOYSA-N
• SMILES： O=C1C(C=C2C3=C(C=CN2CCC2=C4C(=C(C=N2)OC)C2C=CC=C(C=2N4)OC)C2C=CC=CC=2N31)=O

Computed Properties

• Exact Mass: 490.16410520g/mol
• Monoisotopic Mass: 490.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 998
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids Indolonaphthyridine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Indolonaphthyridine alkaloids